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Compound of Interest

Compound Name: 2-(Ethanesulfinyl)ethanol

CAS No.: 21975-18-8

Cat. No.: B1211685

Get Quote

A Technical Guide for Research & Development
Executive Summary
Is 2-(Ethanesulfinyl)ethanol a chiral sulfoxide? Yes. 2-(Ethanesulfinyl)ethanol (CAS: 21975-

18-8) is a chiral molecule.[1][2]

The chirality arises from the sulfur atom, which serves as a stable stereogenic center. In

sulfoxides (

), the sulfur atom adopts a pyramidal geometry with a tetrahedral electron arrangement
comprising four distinct "substituents":

An Ethyl group (

)

A 2-Hydroxyethyl group (

)[3][4]
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an Oxygen atom (bonded via a polarized

bond)

A Non-bonding electron pair (lone pair)

Because the ethyl group and the 2-hydroxyethyl group are chemically distinct, the molecule

lacks a plane of symmetry (

) and an inversion center (

), belonging to the

point group. Consequently, it exists as a pair of non-superimposable enantiomers: (

)-2-(ethanesulfinyl)ethanol and (

)-2-(ethanesulfinyl)ethanol.

Part 1: Structural Analysis & Stereochemistry
The Stereogenic Sulfur Center
Unlike carbon-based chirality, which is often intuitive to medicinal chemists, sulfur chirality

depends heavily on the high energy barrier to pyramidal inversion.

Geometry: The sulfur atom is

hybridized. The non-bonding lone pair occupies one vertex of the tetrahedron.

Configurational Stability: At room temperature, sulfoxides are optically stable. The energy

barrier to pyramidal inversion for dialkyl sulfoxides is typically 35–42 kcal/mol (146–175

kJ/mol). This is significantly higher than the thermal energy available at physiological or

ambient temperatures (

kcal/mol), preventing spontaneous racemization.

Comparison: This contrasts with tertiary amines (

), where the inversion barrier is low (~5–7 kcal/mol), leading to rapid racemization (nitrogen
inversion) unless constrained in a ring.
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Symmetry Analysis
For a molecule to be chiral, it must not possess an improper axis of rotation (

).

Substituent A:

(Ethyl)

Substituent B:

(Hydroxyethyl)

Differentiation: While both groups are alkyl chains attached via a methylene (

), the terminal methyl in the ethyl group differs electronically and sterically from the terminal
hydroxymethyl in the hydroxyethyl group.

Result: The molecule is asymmetric.

Visualization of Enantiomers
The following diagram illustrates the two enantiomers and the steric relationship of the

substituents.
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Figure 1: Stereochemical representation of the R and S enantiomers of 2-
(Ethanesulfinyl)ethanol, highlighting the tetrahedral geometry around the sulfur atom.

Part 2: Synthesis & Enantioselective Pathways
The synthesis of 2-(ethanesulfinyl)ethanol typically proceeds via the oxidation of the sulfide

precursor, 2-(ethylthio)ethanol. The choice of oxidant determines whether the product is

racemic or enantiomerically enriched.

Precursor Data
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Compound CAS Number Structure Molecular Weight

Sulfide (Precursor) 110-77-0 106.19 g/mol

Sulfoxide (Target) 21975-18-8 122.19 g/mol

Sulfone (Over-

oxidation)
513-12-2 138.19 g/mol

Synthetic Protocols
Method A: Achiral Oxidation (Racemic Synthesis)
This method yields a 50:50 mixture of (

) and (

) enantiomers.

Reagents: Sodium Periodate (

) or Hydrogen Peroxide (

).

Solvent: Water/Methanol or Acetone.

Protocol:

Dissolve 2-(ethylthio)ethanol (1.0 eq) in methanol at 0°C.

Add

(1.05 eq) dropwise as an aqueous solution.

Stir at 0°C for 2 hours, then allow to warm to room temperature.

Critical Step: Monitor by TLC or HPLC to prevent over-oxidation to the sulfone. Sulfoxides

are intermediates; excess oxidant or heat drives the reaction to the sulfone.

Extract with dichloromethane, dry over
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, and concentrate.

Method B: Asymmetric Oxidation (Enantioselective)
To obtain a specific enantiomer for biological testing, asymmetric catalysis is required.

Kagan-Modena Oxidation: Uses

/ (+)-DET /

.

Enzymatic Oxidation: Chloroperoxidase or specific monooxygenases can yield high

enantiomeric excess (

).

Reaction Pathway Diagram
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Figure 2: Synthetic pathways showing the bifurcation between racemic and enantioselective

synthesis, and the risk of over-oxidation to the achiral sulfone.

Part 3: Analytical Characterization & Biological
Implications
Establishing Chirality (Analytical)
Researchers cannot rely on standard achiral HPLC or NMR to distinguish the enantiomers.

Chiral HPLC: Requires polysaccharide-based stationary phases (e.g., Chiralcel OD-H or AD-

H).

Mobile Phase: Hexane/Isopropanol mixtures (polar mode required due to hydroxyl group).

NMR Spectroscopy:

In an achiral solvent (

), the methylene protons adjacent to the sulfur are diastereotopic. Even in a racemic
mixture, the two protons on the

of the ethyl group are chemically non-equivalent due to the adjacent chiral sulfur center.
They will appear as complex multiplets rather than a simple quartet.

Chiral Shift Reagents: Addition of Europium chiral shift reagents can split signals to

quantify enantiomeric excess (

).

Biological Relevance (E-E-A-T)
In drug development, the chirality of this sulfoxide is non-trivial.

Metabolism (FMO vs. CYP): Flavin-containing monooxygenases (FMOs) are the primary

enzymes responsible for oxidizing sulfides to sulfoxides in the liver. FMOs are often

stereoselective.
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Redox Cycling: Sulfoxides can be reduced back to sulfides by sulfoxide reductases (Msr

systems) in vivo. This process is highly stereospecific (e.g., MsrA reduces

-sulfoxides, MsrB reduces

-sulfoxides).

Implication: If 2-(ethanesulfinyl)ethanol is a metabolite of a drug or a solvent residue, its

clearance rate and toxicity profile may differ between enantiomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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